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Compound of Interest

Compound Name: Rezatapopt

Cat. No.: B12378407 Get Quote

For researchers and scientists engaged in the pioneering work of drug development, the proper

handling and disposal of investigational compounds like Rezatapopt are paramount to

ensuring laboratory safety and environmental responsibility. This guide provides a

comprehensive, step-by-step approach to the disposal of Rezatapopt, grounded in available

safety data and best laboratory practices.

Disclaimer: This document provides guidance based on publicly available information. Always

consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the exact

product in your possession and adhere to all local, state, and federal disposal regulations.

Core Safety and Handling Profile
Rezatapopt, also known as PC14586, is an orally active small molecule designed to reactivate

the p53 Y220C mutant protein, restoring its tumor suppressor functions.[1][2] While a Material

Safety Data Sheet (MSDS) from one supplier indicates that Rezatapopt is not classified as a

hazardous substance or mixture, it is crucial to treat all research chemicals with a high degree

of caution.[3] The product is intended for research use only and should be handled by trained

personnel.[3]
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Parameter Information Source

Product Name Rezatapopt (PC14586) [1]

Intended Use
For research use only, not for

human or veterinary use.

Hazard Classification
Not a hazardous substance or

mixture.

Primary Route of Exposure
Inhalation, Skin contact, Eye

contact, Ingestion.

Step-by-Step Disposal Protocol
The proper disposal of Rezatapopt, as with any laboratory chemical, should be approached

systematically to minimize risk and ensure compliance.

Step 1: Personal Protective Equipment (PPE) Assessment

Before handling Rezatapopt for disposal, ensure you are wearing appropriate PPE.

PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is critical. Do not mix Rezatapopt waste with general

laboratory trash.

Solid Waste:

Collect any unused or expired pure Rezatapopt powder, contaminated weigh boats, and

contaminated consumables (e.g., pipette tips, tubes) in a dedicated, clearly labeled
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hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure lid.

Label the container as "Rezatapopt Solid Waste" and include the chemical formula

(C28H31F4N5O2) and any other institutional requirements.

Liquid Waste:

Solutions of Rezatapopt, typically dissolved in solvents like DMSO, should be collected in

a dedicated liquid hazardous waste container.

Label the container as "Rezatapopt Liquid Waste in [Solvent Name]" (e.g., "Rezatapopt
Liquid Waste in DMSO").

Ensure the container is properly sealed to prevent evaporation and spills.

Step 3: Decontamination of Work Surfaces

After collecting and securing all Rezatapopt waste, thoroughly decontaminate the work area.

Wipe down the balance, fume hood, and any other surfaces that may have come into contact

with the compound.

Use a suitable cleaning agent (e.g., 70% ethanol), followed by water.

Dispose of the cleaning materials (e.g., paper towels) as solid chemical waste.

Step 4: Temporary Storage

Store the labeled waste containers in a designated, secure satellite accumulation area within

the laboratory. This area should be away from general traffic and incompatible chemicals.

Step 5: Final Disposal

Arrange for the collection and final disposal of the Rezatapopt waste through your institution's

Environmental Health and Safety (EHS) office. EHS professionals are trained to manage and
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dispose of chemical waste in accordance with all applicable regulations.

Experimental Workflow for Disposal Decision-
Making
The following diagram illustrates the logical flow for making decisions regarding the proper

disposal of Rezatapopt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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